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Cat. No.: B15186718 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides an in-depth analysis of the physical and chemical properties

associated with the substance identified by Einecs number 287-139-2. The substance is a

complex mixture officially named benzenesulphonic acid, 4-[--INVALID-LINK--amino]-4-oxobut-

2-enoic acid, compound with 2,2'-(dodecylimino)diethanol and 2,2',2''-nitrilotriethanol. Due to

the complex nature of this substance, comprehensive physical and chemical data for the

mixture as a whole is not readily available. Therefore, this guide focuses on the properties of its

individual components to provide a foundational understanding for research and development

activities.

Chemical Identity
The substance registered under Einecs 287-139-2 is a salt-like complex formed from three

main components. The structural relationship and composition are crucial for understanding its

overall behavior.
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Einecs 287-139-2

Benzenesulphonic acid, 4-[3-(dodecyloxy)propylamino]-4-oxobut-2-enoic acid

Primary Acidic Component

2,2'-(dodecylimino)diethanolAmine Component

2,2',2''-nitrilotriethanol
(Triethanolamine)

Amine Component
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Caption: Composition of Einecs 287-139-2.

Quantitative Data for Individual Components
The following tables summarize the available quantitative physical and chemical properties for

the amine components of Einecs 287-139-2. Data for the primary benzenesulphonic acid

derivative component is not available in public literature.

Table 1: Physical and Chemical Properties of 2,2'-(dodecylimino)diethanol
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Property Value Units

Molecular Formula C16H35NO2 -

Molecular Weight 273.45 g/mol

Physical State Not specified -

Melting Point Not available °C

Boiling Point Not available °C

Density Not available g/cm³

Solubility Not available -

Note: Comprehensive experimental data for this component is limited.

Table 2: Physical and Chemical Properties of 2,2',2''-nitrilotriethanol (Triethanolamine)

Property Value Units

Molecular Formula C6H15NO3 -

Molecular Weight 149.19 g/mol

Appearance
Colorless to pale yellow

viscous liquid
-

Odor Mild ammoniacal -

Melting Point 21.6 °C[1][2]

Boiling Point 335.4 °C (decomposes)[2][3]

Density 1.124 g/mL at 20 °C[1][4]

Solubility in water Miscible -[1][2][4]

Vapor Pressure <0.01 mmHg at 20 °C[3]

Flash Point 179 °C[2][5]

pKa 7.74 -[2]
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Experimental Protocols
Standard methodologies are employed to determine the key physical and chemical properties

of chemical substances. Below are generalized protocols that would be applicable for the

characterization of the components of Einecs 287-139-2.

3.1. Melting Point Determination (Capillary Method)

The melting point of a solid is determined by heating a small, powdered sample in a capillary

tube. The tube is placed in a melting point apparatus, and the temperature is gradually

increased. The melting range is recorded from the temperature at which the first drop of liquid

appears to the temperature at which the entire sample becomes liquid[6][7][8].

Sample Preparation
(Dry and Powdered)

Load into
Capillary Tube

Place in Melting
Point Apparatus

Heat Sample
(Controlled Rate)

Observe and Record
Melting Range
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Caption: Workflow for Melting Point Determination.

3.2. Boiling Point Determination (Thiele Tube Method)

A small amount of the liquid is placed in a test tube with an inverted capillary tube. The test

tube is attached to a thermometer and heated in a Thiele tube containing oil. As the liquid is
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heated, a stream of bubbles will emerge from the capillary tube. The heat is then removed, and

the temperature at which the liquid is drawn back into the capillary tube is recorded as the

boiling point[9][10][11][12][13].

3.3. Solubility Determination

To determine solubility, a measured amount of the solute is added to a specific volume of a

solvent at a controlled temperature. The mixture is agitated until equilibrium is reached. The

concentration of the solute in the saturated solution is then determined analytically. This can be

repeated at different temperatures to establish a solubility curve[14][15][16][17][18].

3.4. Density Determination (Pycnometer or Hydrometer Method)

The density of a liquid can be determined by measuring the mass of a known volume. A

pycnometer, a flask with a specific volume, is weighed empty, then filled with the liquid and

weighed again. The density is calculated by dividing the mass of the liquid by the volume of the

pycnometer. Alternatively, a hydrometer can be used, which measures density based on

buoyancy[19][20][21][22][23].

Conclusion
While a complete physicochemical profile of the complex substance Einecs 287-139-2 is not

currently available, this guide provides critical data on its constituent components. The

properties of 2,2',2''-nitrilotriethanol are well-documented, offering a baseline for predicting

some of the characteristics of the overall mixture. Further empirical testing on the complete

substance is recommended to fully elucidate its properties for drug development and other

research applications. The provided experimental protocols serve as a reference for such

future characterization efforts.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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